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Compound of Interest

Compound Name: Anhydrofulvic acid

Cat. No.: B1243118 Get Quote

Technical Support Center: Anhydrofulvic Acid
This guide provides researchers, scientists, and drug development professionals with essential

information for overcoming solubility challenges when working with Anhydrofulvic acid (AFA)

in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is Anhydrofulvic acid?

Anhydrofulvic acid (CAS No. 95730-85-1) is a polyketide metabolite derived from various

fungal species, including Penicillium and Paecilomyces. It is recognized for its antibacterial and

enzyme-inhibitory activities. Notably, it has been identified as a competitive inhibitor of Protein

Tyrosine Phosphatase 1B (PTP1B), a key therapeutic target in diabetes and obesity research.

[1]

Q2: What are the recommended solvents for dissolving Anhydrofulvic acid?

Anhydrofulvic acid is an organic compound with limited aqueous solubility. It is readily soluble

in several organic solvents. For biological experiments, Dimethyl Sulfoxide (DMSO) is the most

commonly recommended solvent for preparing concentrated stock solutions.

Q3: My Anhydrofulvic acid powder won't dissolve in my aqueous buffer. What should I do?
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Directly dissolving Anhydrofulvic acid in aqueous buffers (like PBS or cell culture media) is

not recommended and will likely fail. You must first prepare a concentrated stock solution in an

organic solvent like DMSO. This stock can then be serially diluted into your aqueous

experimental medium. Be mindful that the final concentration of the organic solvent should be

kept low (typically <0.5%) to avoid affecting the biological system.

Q4: I've prepared a DMSO stock, but the compound precipitates when I dilute it into my

aqueous medium. How can I prevent this?

This is a common issue when working with hydrophobic compounds. Please refer to the

Troubleshooting Guide below for a step-by-step workflow to address this problem. Key

strategies include reducing the final concentration, vortexing during dilution, and considering

the use of a surfactant or co-solvent if your experimental design allows.

Solubility Data
Quantitative solubility data for Anhydrofulvic acid is not widely published. However, qualitative

data from chemical suppliers and related literature indicates its solubility in various common

laboratory solvents.
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Solvent Solubility Recommended Use

Dimethyl Sulfoxide (DMSO) Soluble
Primary choice for stock

solutions in biological assays.

Dimethylformamide (DMF) Soluble
Alternative for stock solution

preparation.

Ethanol Soluble

Suitable for some applications;

can be used for stock

solutions.

Methanol Soluble
Useful for analytical chemistry

purposes (e.g., HPLC, MS).

Acetone Soluble
Primarily for non-biological

applications.

Ethyl Acetate Soluble
Primarily for extraction and

chromatography.

Chloroform Soluble
For chemical synthesis and

analysis; not for biological use.

Dichloromethane (DCM) Soluble
For chemical synthesis and

analysis; not for biological use.

Water / Aqueous Buffers Very Low / Insoluble
Not recommended for initial

dissolution.

Troubleshooting Guide
Encountering solubility issues is a frequent challenge. The following guide provides a

systematic approach to troubleshoot and resolve these problems.

Logical Workflow for Dissolution
The diagram below illustrates a step-by-step decision-making process for dissolving

Anhydrofulvic acid and handling common precipitation issues.
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Step 1: Initial Dissolution

Step 2: Aqueous Dilution

Step 3: Troubleshooting

Start: Weigh AFA Powder

Add appropriate volume of 100% DMSO
(e.g., to make 10-50 mM stock)

Vortex vigorously for 1-2 minutes

Briefly sonicate in water bath
(if necessary)

Is the solution clear?

No, particles visible

Add stock solution dropwise to
aqueous buffer while vortexing

Yes

Does precipitation occur?

Lower the final working concentration

Yes

Success: Solution is ready for experiment

No
Gently warm solution (37°C)

(Caution: check thermal stability)

Consider adding a biocompatible surfactant
(e.g., Tween-20, Pluronic F-68)

if experiment allows

Issue persists: Re-evaluate experimental
parameters or consult literature

Click to download full resolution via product page

Caption: Troubleshooting workflow for Anhydrofulvic acid dissolution.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution
This protocol describes the preparation of a concentrated stock solution of Anhydrofulvic
acid, which is the crucial first step before preparing working solutions for experiments.

Materials:

Anhydrofulvic acid (AFA), solid powder (Molecular Weight: 290.23 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile tips

Methodology:

Calculation: Determine the mass of AFA required. For 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 290.23 g/mol * (1000 mg / 1 g) = 2.90

mg

Weighing: Carefully weigh out 2.90 mg of AFA powder using an analytical balance and

transfer it into a sterile microcentrifuge tube or vial.

Solvent Addition: Add 1.0 mL of 100% sterile DMSO to the tube containing the AFA powder.

Dissolution:

Cap the tube securely and vortex vigorously for 1-2 minutes until the solid is completely

dissolved.
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Visually inspect the solution against a light source to ensure no solid particles remain.

If dissolution is slow, briefly sonicate the tube in a room temperature water bath for 5-10

minutes. Avoid excessive heating.

Storage: Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated

freeze-thaw cycles. Protect from light.

Visualization of Mechanism of Action
Anhydrofulvic acid has been shown to be a competitive inhibitor of Protein Tyrosine

Phosphatase 1B (PTP1B).[1] PTP1B is a negative regulator of the insulin and leptin signaling

pathways.[2][3][4] By inhibiting PTP1B, Anhydrofulvic acid can potentially enhance insulin

signaling.

Signaling Pathway: Competitive Inhibition of PTP1B
The diagram below illustrates the role of PTP1B in the insulin signaling pathway and how a

competitive inhibitor like Anhydrofulvic acid interferes with its function.
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Insulin Signaling Pathway

PTP1B Negative Regulation

Competitive Inhibition by AFA
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Caption: Competitive inhibition of PTP1B by Anhydrofulvic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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